Cas no 50549-26-3 (4-ethylpiperidin-2-one)

• Product Name: 4-ethylpiperidin-2-one
• CAS No: 50549-26-3
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD13178810
• CID: 1113229
• PubChem ID: 179570
• Update Time: 2025-06-14

4-ethylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2-Piperidinone
• 4-ethylpiperidin-2-one
• SCHEMBL5451213
• 4-ethyl piperidone
• DA-39441
• PCSOIFCXHXFRPF-UHFFFAOYSA-N
• Z1203732244
• CS-0312126
• SB42805
• 50549-26-3
• AC8855
• EN300-192807
• AKOS006350153
• SY163712
• 4-ethyl piperidinone
• 4-Ethyl-3,4,5,6-tetrahydropyridin-2-ol
• Piperidin-2-one, 4-ethyl-
• MFCD13178810
• DTXSID80964772

• MDL： MFCD13178810
• Inchi： 1S/C7H13NO/c1-2-6-3-4-8-7(9)5-6/h6H,2-5H2,1H3,(H,8,9)
• InChI Key： PCSOIFCXHXFRPF-UHFFFAOYSA-N
• SMILES： O=C1CC(CC)CCN1

Computed Properties

• Exact Mass: 127.09979
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

4-ethylpiperidin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-ethylpiperidin-2-one

Comprehensive Overview of 4-Ethylpiperidin-2-one (CAS No. 50549-26-3): Properties, Applications, and Industry Insights

4-Ethylpiperidin-2-one (CAS No. 50549-26-3) is a cyclic organic compound belonging to the class of piperidine derivatives. This compound has garnered significant attention in pharmaceutical and chemical research due to its versatile structural framework, which serves as a key intermediate in synthesizing bioactive molecules. The ethyl substitution at the 4-position of the piperidine ring enhances its lipophilicity, making it valuable for drug design and material science applications.

In recent years, the demand for heterocyclic compounds like 4-Ethylpiperidin-2-one has surged, driven by their role in developing central nervous system (CNS) therapeutics and agrochemicals. Researchers frequently search for "piperidine-based drug intermediates" or "synthesis of 4-substituted piperidones," reflecting the compound's relevance in modern organic chemistry. Its CAS No. 50549-26-3 is often used as a unique identifier in patent filings and regulatory documents, emphasizing its industrial importance.

The physicochemical properties of 4-Ethylpiperidin-2-one include a molecular formula of C₇H₁₃NO and a molar mass of 127.18 g/mol. Its ketone functional group at the 2-position allows for further derivatization, enabling the creation of N-heterocyclic scaffolds with tailored properties. This adaptability aligns with current trends in green chemistry, where efficient synthetic routes and sustainable methodologies are prioritized.

From an application standpoint, 4-Ethylpiperidin-2-one is explored in pharmacology for its potential as a precursor to neuromodulators and enzyme inhibitors. Its structural motif is found in compounds targeting neurodegenerative diseases, a hot topic in biomedical research. Additionally, its use in catalysis and polymer chemistry highlights its cross-disciplinary utility, addressing queries like "piperidone derivatives in material science" frequently seen in academic databases.

Quality control and analytical characterization of CAS No. 50549-26-3 involve techniques such as HPLC, GC-MS, and NMR spectroscopy, ensuring compliance with industry standards. As regulatory frameworks evolve, manufacturers emphasize "high-purity piperidine derivatives" to meet the stringent requirements of GMP and ISO certifications.

In conclusion, 4-Ethylpiperidin-2-one exemplifies the intersection of organic synthesis and applied science. Its CAS No. 50549-26-3 serves as a critical reference for researchers and industries alike, while its adaptability continues to inspire innovations in medicinal chemistry and industrial processes. Future studies may explore its role in bioactive coatings or smart materials, further expanding its commercial and scientific footprint.